2-Ethynyl-1-methyl-4-(propylsulfonyl) benzene

• Molecular Formula: C12H14O2S
• Molecular Weight: 222.31 g/mol
• IUPAC Name: 2-ethynyl-1-methyl-4-propylsulfonylbenzene
• InChI: InChI=1S/C12H14O2S/c1-4-8-15(13,14)12-7-6-10(3)11(5-2)9-12/h2,6-7,9H,4,8H2,1,3H3
• InChI Key: RWDWSIMMDCMZLR-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=CC(=C(C=C1)C)C#C

Description

2-Ethynyl-1-methyl-4-(propylsulfonyl) benzene is a useful research compound. Its molecular formula is C12H14O2S and its molecular weight is 222.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Following the general method as outlined in Intermediate 3, starting from 2-trimethylsilylethynyl-1-methyl-4-(propylsulfonyl)benzene (Intermediate 39), the title compound was obtained as a brown liquid after purification by column chromatography (silica) eluting with petroleum ether and ethyl acetate.